Cas no 1279032-67-5 (methyl (2R,4S)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride)

• Product Name: methyl (2R,4S)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride
• CAS No: 1279032-67-5
• MF: C₁₁H₂₁ClN₂O₄
• MW: 280.748442411423
• MDL: MFCD11042659
• CID: 1036692
• Update Time: 2025-11-01

methyl (2R,4S)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2R,4S)-4-Boc-aminopyrrolidine-2-carboxylate hydrochloride
• methyl (2R,4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-2-carboxylate,hydrochloride
• (2R,4S)-Methyl 4-((tert-butoxycarbonyl)amino)pyrrolidine-2-carboxylate hydrochloride
• methyl (2R,4S)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride

• MDL： MFCD11042659
• Inchi： 1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-7-5-8(12-6-7)9(14)16-4;/h7-8,12H,5-6H2,1-4H3,(H,13,15);1H/t7-,8+;/m0./s1
• InChI Key： KJYYJRIAHJXTNC-KZYPOYLOSA-N
• SMILES： Cl.O(C(N[C@@H]1CN[C@@H](C(=O)OC)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R,4S)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride

Chemical Synthesis and Pharmacological Applications of Methyl (2R,4S)-4-(tert-Butoxycarbonylamino)pyrrolidine-2-Carboxylate Hydrochloride (CAS No. 1279032-67-5)

The compound methyl (2R,4S)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylate hydrochloride (CAS No. 1279032-67-5) represents a critical intermediate in modern medicinal chemistry. This chiral molecule combines a tert-butoxycarbonyl (Boc) protecting group with a pyrrolidine scaffold, offering unique stereochemical properties for drug development. Recent advancements in asymmetric synthesis have enabled scalable production of this compound with high optical purity (>99% ee), as demonstrated in a 2023 study published in Journal of Medicinal Chemistry.

The hydrochloride salt form of this compound exhibits enhanced solubility profiles compared to its free base counterpart. Researchers at Stanford University's Drug Discovery Institute recently utilized this property to optimize formulation stability for GABA receptor modulators. Structural analysis via X-ray crystallography revealed intermolecular hydrogen bonding networks between the amine groups and chloride counterions, which contribute to its exceptional thermal stability up to 180°C under vacuum conditions.

In preclinical studies, the pyrrolidine core has shown promise as a bioisostere for cyclic peptide motifs. A 2024 publication in Nature Communications described how substituting natural amino acids with this scaffold enhanced metabolic stability by over 5-fold in liver microsomal assays. The stereospecific configuration ((2R,4S)) was found critical for maintaining binding affinity to the target enzyme acetylcholinesterase, demonstrating the importance of stereochemical control in drug design.

Synthetic methodologies for this compound have evolved significantly since its first reported synthesis in 2018. Current protocols employ chiral auxiliary-controlled ring-opening reactions of azetidinium salts under microwave-assisted conditions. This approach achieves >95% yield while minimizing racemization - a breakthrough validated through kinetic studies using HPLC-diode array detection and NMR spectroscopy.

Clinical translation efforts are focusing on its application as an intermediate for neuroprotective agents. Phase I trials currently underway involve prodrugs activated by esterase enzymes in the central nervous system. Pharmacokinetic data from non-human primates indicate superior brain penetration compared to existing therapies, with bioavailability values reaching 38% after intravenous administration.

Structural modifications are being explored through click chemistry approaches. A recent collaboration between Merck Research Labs and MIT revealed that appending alkynyl groups at the pyrrolidine nitrogen enables conjugation with targeting ligands for Alzheimer's disease therapies. These conjugates demonstrated selective binding to amyloid plaques in transgenic mouse models without significant off-target effects.

Safety profiles established through Ames tests and LD₅₀ evaluations confirm low genotoxicity risks when handled under standard laboratory protocols. The hydrochloride form's neutral pH characteristics (pKa ~7.8) make it suitable for parenteral formulations without requiring buffering agents - a significant advantage over other amine-based intermediates.

Ongoing research investigates its role as a building block for peptidomimetic anticancer agents. A novel series synthesized at Dana-Farber Cancer Institute incorporates this scaffold into dual-action molecules that simultaneously inhibit CDK6 kinases and disrupt HSP90 chaperone interactions. In vitro assays showed IC₅₀ values below 1 nM against multiple myeloma cell lines while sparing normal hematopoietic progenitors.

Sustainability considerations are driving improvements in synthetic routes. Green chemistry initiatives have reduced solvent usage by 68% through solvent-free microwave-assisted protocols reported at the 2024 ACS National Meeting. Catalytic amounts of chiral thiourea ligands now enable enantioselective transformations using only water as solvent medium.

This multifunctional intermediate continues to redefine possibilities in medicinal chemistry through its unique combination of structural versatility and pharmacokinetic advantages. As highlighted in a recent review article (Trends in Pharmacological Sciences, 2024), it represents one of the most promising scaffolds emerging from asymmetric synthesis research over the past decade.